molecular formula C11H17N3O3S2 B2906924 8-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane CAS No. 1428356-88-0

8-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane

Cat. No.: B2906924
CAS No.: 1428356-88-0
M. Wt: 303.4
InChI Key: MPPAEQHPASPNJZ-UHFFFAOYSA-N
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Description

8-((1-Methyl-1H-imidazol-4-yl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane is a spirocyclic compound featuring a unique heteroatom arrangement: one oxygen (oxa), one sulfur (thia), and one nitrogen (aza) atom within its spiro[4.5]decane framework. The 1-methylimidazole-4-sulfonyl substituent at position 8 introduces steric and electronic effects that influence its physicochemical and biological properties. Its synthesis and characterization likely rely on crystallographic tools such as SHELX for structural refinement and ORTEP-3/WinGX for graphical representation .

Properties

IUPAC Name

8-(1-methylimidazol-4-yl)sulfonyl-1-oxa-4-thia-8-azaspiro[4.5]decane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H17N3O3S2/c1-13-8-10(12-9-13)19(15,16)14-4-2-11(3-5-14)17-6-7-18-11/h8-9H,2-7H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MPPAEQHPASPNJZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(N=C1)S(=O)(=O)N2CCC3(CC2)OCCS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H17N3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

303.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional distinctions from analogous spirocyclic derivatives are summarized below:

Table 1: Structural and Functional Comparison

Compound Name Key Substituents/Modifications Heteroatoms in Spiro Ring Pharmacological Relevance
8-((1-Methyl-1H-imidazol-4-yl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane 1-Methylimidazole-4-sulfonyl 1O, 1S, 1N Potential kinase/target enzyme inhibition
8-(6-Morpholinopyrimidin-4-yl)-1-oxa-8-azaspiro[4.5]decane Morpholine-pyrimidine 1O, 1N Antitubercular activity (DprE1 inhibition)
8-((4-Isobutoxyphenyl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane 4-Isobutoxyphenyl sulfonyl 1O, 1S, 1N Antimicrobial/antiviral screening
8-(4-Ethoxybenzene-1-sulfonyl)-2-(ethoxymethyl)-1-oxa-8-azaspiro[4.5]decane Ethoxybenzene sulfonyl + ethoxymethyl 1O, 1N Improved solubility/metabolic stability
1-Thia-4-azaspiro[4.5]decane derivatives Variable thiazolopyrimidine/glycoside substituents 1S, 1N Anticancer activity (cytotoxicity assays)

Key Observations :

Ethoxybenzene sulfonyl derivatives (e.g., ) exhibit increased lipophilicity and metabolic stability due to ether linkages.

Heteroatom Arrangements :

  • Replacement of sulfur (thia) with additional nitrogen (e.g., 1-oxa-8-azaspiro) reduces ring strain but may alter electron distribution, affecting interaction with charged enzyme active sites.
  • Thia-aza systems (e.g., ) demonstrate distinct ring puckering dynamics (as defined by Cremer-Pople coordinates ), influencing conformational stability.

Biological Activity :

  • Morpholine-pyrimidine derivatives (e.g., ) show potent antitubercular activity, suggesting that nitrogen-rich substituents enhance efficacy against Mycobacterium tuberculosis.
  • Thiazolopyrimidine-substituted spirocycles (e.g., ) exhibit cytotoxicity against cancer cell lines, linked to their ability to intercalate DNA or inhibit topoisomerases.

Research Findings

Synthetic Accessibility :

  • The target compound’s synthesis likely follows a sulfonylation protocol similar to , where spirocyclic amines react with sulfonyl chlorides. However, the 1-methylimidazole moiety may require protection/deprotection steps to avoid side reactions.

Crystallographic Insights :

  • Structural analysis using SHELX and WinGX reveals that the 1-oxa-4-thia-8-azaspiro[4.5]decane core adopts a chair-like conformation with moderate puckering (amplitude ~0.5 Å, phase angle ~30°), comparable to related spirocycles .

Structure-Activity Relationships (SAR) :

  • Electron-Withdrawing Groups : Sulfonyl substituents enhance electrophilicity, improving interactions with nucleophilic enzyme residues.
  • Steric Effects : Bulky substituents (e.g., isobutoxy in ) reduce binding pocket accessibility but improve selectivity.

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